Cas no 146431-61-0 (5-(4-Methylpyridin-2-yl)pentan-2-one)

• Product Name: 5-(4-Methylpyridin-2-yl)pentan-2-one
• CAS No: 146431-61-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 2778119
• PubChem ID: 15654481
• Update Time: 2025-04-21

5-(4-Methylpyridin-2-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylpyridin-2-yl)pentan-2-one
• 146431-61-0
• DTXSID50576386

• Inchi： 1S/C11H15NO/c1-9-6-7-12-11(8-9)5-3-4-10(2)13/h6-8H,3-5H2,1-2H3
• InChI Key： DSPXMTVWMMICFB-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 177.115364102Da
• Monoisotopic Mass: 177.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų